Cas no 934524-13-7 (4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core, substituted with a chloro group at the 4-position and a 4-methylphenylsulfonyl moiety at the 7-position. The 2-amine functionality enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its structural framework allows for further derivatization, making it valuable for drug discovery and development. The compound exhibits favorable stability and reactivity, suitable for cross-coupling and nucleophilic substitution reactions. Its well-defined purity and consistent performance make it a reliable choice for research applications in pharmaceutical and agrochemical fields.
4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine structure
934524-13-7 structure
Product Name:4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine
CAS No:934524-13-7
MF:C13H11ClN4O2S
MW:322.770039796829
CID:4742831
PubChem ID:59648341
Update Time:2026-02-25

4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • SB16447
    • 4-chloro-7-(4-methylphenyl)sulfonylpyrrolo[2,3-d]pyrimidin-2-amine
    • 4-chloro-7-(4-methylbenzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • 4-chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4-chloro-7-[(4-methylphenyl)sulfonyl]-
    • 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine (ACI)
    • 934524-13-7
    • 4-Chloro-7-tosyl-7h-pyrrolo[2,3-d]pyrimidin-2-amine
    • RVIAWBNMRQLMIP-UHFFFAOYSA-N
    • 7H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-7-[(4-methylphenyl)sulfonyl]-
    • E80359
    • DB-195661
    • SCHEMBL4724390
    • DTXSID201150476
    • 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • Inchi: 1S/C13H11ClN4O2S/c1-8-2-4-9(5-3-8)21(19,20)18-7-6-10-11(14)16-13(15)17-12(10)18/h2-7H,1H3,(H2,15,16,17)
    • InChI Key: RVIAWBNMRQLMIP-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CN(C2=NC(N)=N1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 322.029125g/mol
  • Monoisotopic Mass: 322.029125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.2
  • Molecular Weight: 322.77g/mol
  • XLogP3: 2.8

4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1547985-2g
4-Chloro-7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
934524-13-7 98%
2g
¥8772.00 2024-04-24

4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  30 min, 0 °C
1.2 2 h, 0 °C
1.3 Solvents: Water
Reference
Preparation of furano- and pyrrolo- pyrimidine and pyridine compounds as IRAK inhibitors and therapeutic uses thereof
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  15 min, cooled
1.2 Solvents: Dimethylformamide ;  10 min, cooled; 25 min, cooled
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Pyrrolopyrimidine derivatives as Syk inhibitors and their preparation, pharmaceutical compositions, and use in the treatment of inflammatory and allergic diseases
, World Intellectual Property Organization, , ,

4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine Raw materials

4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine Preparation Products

Additional information on 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine

Comprehensive Overview of 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 934524-13-7)

The compound 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 934524-13-7) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolo[2,3-d]pyrimidine core, makes it a valuable intermediate for developing targeted therapies, particularly in oncology and immunology. Researchers are increasingly focusing on its role as a kinase inhibitor scaffold, aligning with the growing demand for precision medicine solutions.

In recent years, the scientific community has shown heightened interest in sulfonamide derivatives due to their diverse bioactivity. The presence of the 4-methylphenylsulfonyl group in this compound enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery. This aligns with current trends in AI-driven molecular design, where researchers leverage computational tools to optimize such structures for specific biological targets. The chloro-substituted pyrimidine moiety further contributes to its reactivity profile, enabling various derivatization strategies.

From a synthetic chemistry perspective, CAS 934524-13-7 represents an excellent example of modern heterocyclic chemistry advancements. Its synthesis typically involves multi-step protocols employing palladium-catalyzed cross-coupling reactions and selective functionalization of the pyrrolopyrimidine core. The compound's crystalline properties and well-defined NMR spectra (characteristic peaks at 8.2 ppm for pyrimidine-H and 2.4 ppm for methyl protons) make it particularly suitable for quality control in pharmaceutical manufacturing.

The pharmacological relevance of this compound has gained attention in cancer research forums and medicinal chemistry publications. Preliminary studies suggest its potential as a JAK/STAT pathway modulator, a hot topic in autoimmune disease research. This connection to immunomodulation makes it particularly interesting given the global focus on immune-related disorders. Researchers frequently search for "pyrrolopyrimidine kinase inhibitors" and "sulfonamide drug design" - keywords that directly relate to this compound's applications.

Analytical data for 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine reveals excellent HPLC purity (>98%) and stability under standard storage conditions. The compound shows solubility in DMSO (>50 mg/mL) and moderate solubility in ethanol, making it suitable for biological assays. These characteristics are frequently queried in research chemical databases, reflecting the practical considerations of laboratory scientists working with this material.

Environmental and safety assessments indicate that this compound requires standard laboratory precautions, with no exceptional hazards reported. Its molecular weight of 348.81 g/mol and lipophilic nature (calculated LogP ~2.3) follow typical profiles for drug-like molecules. These parameters are crucial for researchers investigating ADME properties - a dominant theme in contemporary drug development discussions.

The commercial availability of CAS 934524-13-7 through specialty chemical suppliers has increased in response to growing research demand. Current pricing models reflect its status as a high-value research chemical, with most suppliers offering custom synthesis options. This availability supports its use in high-throughput screening programs, particularly those focused on protein-protein interaction inhibitors - another trending area in pharmaceutical research.

Patent literature reveals several applications of this chemical scaffold, particularly in claims related to tyrosine kinase inhibition. The specific substitution pattern of 4-Chloro-7-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine appears in multiple drug candidate patents, highlighting its structural versatility. Intellectual property analysts frequently track such compounds when evaluating emerging therapeutic areas.

In the context of green chemistry initiatives, recent publications have explored more sustainable synthetic routes to this class of compounds. The development of catalyst-free conditions and microwave-assisted synthesis methods for related pyrrolopyrimidines suggests potential for improving the production process of this specific derivative. These advancements respond to the pharmaceutical industry's push toward environmentally friendly synthesis.

Looking forward, the scientific trajectory of 934524-13-7 appears closely tied to developments in personalized medicine and fragment-based drug discovery. Its balanced molecular properties position it well for use in structure-activity relationship studies, particularly in combination with modern cryo-EM structure determination techniques. These connections to cutting-edge technologies ensure its continued relevance in chemical biology research.

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